Cas no 926913-64-6 (1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid)

1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid is a fluorinated pyrazole derivative with notable applications in pharmaceutical and agrochemical research. Its trifluoromethyl group enhances lipophilicity and metabolic stability, making it a valuable intermediate for drug discovery. The compound’s pyrazole core offers versatility in heterocyclic chemistry, enabling further functionalization for targeted synthesis. Its carboxylic acid moiety allows for straightforward derivatization into esters, amides, or other derivatives. The presence of electron-withdrawing groups contributes to improved reactivity in cross-coupling and condensation reactions. This compound is particularly useful in the development of bioactive molecules, where its structural features can influence potency and selectivity. High purity and consistent quality ensure reliable performance in synthetic applications.

1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid structure

926913-64-6 structure

Product Name:1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid

CAS No:926913-64-6

MF:C₇H₇F₃N₂O₂

MW:208.137892007828

MDL:MFCD09991777

CID:1073951

PubChem ID:19754695

Update Time:2025-10-30

1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
- AKOS016363012
- MFCD09991777
- 1,5-dimethyl-3-(trifluoromethyl)pyrazole-4-carboxylic acid
- SCHEMBL4191354
- 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylicacid
- EN300-25703718
- Z1269130812
- 926913-64-6
- TS-02967
- 1,5-Dimethyl-3-trifluoromethylpyrazole-4-carboxylic acid
- G55811
- MDL： MFCD09991777
- Inchi： 1S/C7H7F3N2O2/c1-3-4(6(13)14)5(7(8,9)10)11-12(3)2/h1-2H3,(H,13,14)
- InChI Key： XVQPOCQCAAYPGZ-UHFFFAOYSA-N
- SMILES： FC(C1C(C(=O)O)=C(C)N(C)N=1)(F)F

Computed Properties

Exact Mass: 208.04596196g/mol
Monoisotopic Mass: 208.04596196g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 55.1Å²

1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Pricemore >>

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